7-Oxa-1-azaspiro[3.5]nonane

• IUPAC Name: 7-oxa-1-azaspiro[3.5]nonane
• InChI: InChI=1S/C7H13NO/c1-4-8-7(1)2-5-9-6-3-7/h8H,1-6H2
• InChI Key: YRTSMAAUDAWPSL-UHFFFAOYSA-N
• Canonical SMILES: C1CNC12CCOCC2
• Molecular Formula: C7H13NO
• DSSTOX Substance ID: DTXSID70717315
• Molecular Weight: 127.18 g/mol
• CAS No.: 106404-52-8

Description

“7-Oxa-1-azaspiro[3.5]nonane” is a chemical compound with the molecular formula C7H13NO. It has a molecular weight of 127.19.

Synthesis Analysis

The synthesis of spirocyclic 7-azaspiro[3.5]nonane and 1-oxa-8-azaspiro[4.5]decane urea covalent inhibitors of Fatty Acid Amide Hydrolase (FAAH) has been reported. The process involved an iterative design and optimization strategy, which led to the identification of lead compounds with a remarkable reduction in molecular weight and favorable CNS drug-like properties.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C7H13NO/c1-4-8-7(1)2-5-9-6-3-7/h8H,1-6H2. The compound has a complexity of 108.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 127.18 g/mol. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 2. The compound has a rotatable bond count of 0.

Scientific Research Applications

Overview of 7-Oxa-1-azaspiro[3.5]nonane Applications

Pharmaceutical Significance of Structurally Related Compounds

Azepane-based compounds, which share conceptual similarity with the spirocyclic nature of this compound, exhibit a wide range of pharmacological properties. These compounds are crucial in the discovery of new therapeutic agents due to their structural diversity. Over 20 azepane-based drugs have been FDA-approved, showcasing their significance in treating various diseases. This highlights the potential of structurally similar compounds to this compound in contributing to medicinal chemistry and drug discovery processes (Zha et al., 2019).

Involvement in Environmental and Analytical Sciences

Research on compounds structurally or functionally related to this compound extends into environmental sciences, particularly in the analysis and understanding of chemical speciation and environmental fate. For instance, X-ray absorption spectroscopy studies of metal(loid)s in environmental samples demonstrate the analytical application of advanced techniques to decipher the complex interactions and transformations of chemicals in various matrices. This indirect relevance suggests that derivatives or compounds related to this compound could play roles in environmental chemistry and analysis, contributing to our understanding of pollutants and their transformations (Gräfe et al., 2014).

Role in Neurodegenerative and Inflammatory Diseases

Compounds with neuroprotective and anti-inflammatory properties, such as those related to the orexin system (orexin-A and orexin-B), provide insight into the therapeutic potential of structurally or functionally similar compounds to this compound. The orexin system's involvement in controlling various physiological processes, including sleep/wake cycles, appetite, and stress response, illustrates the broad therapeutic applications of compounds affecting these pathways. This suggests potential research avenues for compounds structurally similar to this compound in addressing neurodegenerative and inflammatory conditions (Couvineau et al., 2019).

Mechanism of Action

While the specific mechanism of action for “7-Oxa-1-azaspiro[3.5]nonane” is not well-documented, compounds containing a similar 1-azaspiro[4.4]nonane skeleton have been found to inhibit the endothelial migration induced by vascular endothelial growth factor (VEGF).